Cas no 121654-84-0 (Tetrahydrothiopyran-4-carbonyl Chloride)

Tetrahydrothiopyran-4-carbonyl Chloride structure
121654-84-0 structure
Product Name:Tetrahydrothiopyran-4-carbonyl Chloride
CAS No:121654-84-0
MF:C6H9ClOS
MW:164.653059720993
CID:104672
PubChem ID:14547368
Update Time:2025-04-18

Tetrahydrothiopyran-4-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 2H-Thiopyran-4-carbonylchloride, tetrahydro-
    • tetrahydrothiopyran-4-carbonyl chloride
    • thiane-4-carbonyl chloride
    • 2H-Thiopyran-4-carbonylchloride,tetrahydro
    • tetrahydro-2H-thiopyran-4-carbonyl chloride
    • Tetrahydro-thiopyran-4-carbonylchlorid
    • 2H-Thiopyran-4-carbonyl chloride, tetrahydro- (9CI)
    • MS-22536
    • tetrahydro-2h-thiopyran-4-carbonylchloride
    • RJRIIGFPFQOTNF-UHFFFAOYSA-N
    • 121654-84-0
    • DTXSID50561515
    • SCHEMBL4708811
    • FT-0709611
    • CS-0046009
    • AKOS006282265
    • tetrahydro-thiopyran-4-carbonyl chloride
    • DB-061946
    • Tetrahydrothiopyran-4-carbonyl Chloride
    • Inchi: 1S/C6H9ClOS/c7-6(8)5-1-3-9-4-2-5/h5H,1-4H2
    • InChI Key: RJRIIGFPFQOTNF-UHFFFAOYSA-N
    • SMILES: ClC(C1CCSCC1)=O

Computed Properties

  • Exact Mass: 164.00600
  • Monoisotopic Mass: 164.0062638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 1.89500

Tetrahydrothiopyran-4-carbonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B417463-10mg
Tetrahydrothiopyran-4-carbonyl Chloride
121654-84-0
10mg
$ 50.00 2022-06-07
TRC
B417463-50mg
Tetrahydrothiopyran-4-carbonyl Chloride
121654-84-0
50mg
$ 115.00 2022-06-07
TRC
B417463-100mg
Tetrahydrothiopyran-4-carbonyl Chloride
121654-84-0
100mg
$ 185.00 2022-06-07

Tetrahydrothiopyran-4-carbonyl Chloride Related Literature

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